Cas no 1208079-05-3 (3-Trifluoromethylsulfanyl-propylamine)

3-Trifluoromethylsulfanyl-propylamine is a fluorinated amine compound featuring a trifluoromethylthio (–SCF₃) group, which imparts unique electronic and steric properties. This structural motif enhances its utility as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethylthio group contributes to increased lipophilicity and metabolic stability, making it valuable for modifying bioactive molecules. Its reactivity allows for selective functionalization, enabling the introduction of fluorine-containing moieties into target compounds. The compound is typically handled under inert conditions due to its sensitivity. Its well-defined chemical properties facilitate precise applications in research and industrial processes requiring fluorinated building blocks.
3-Trifluoromethylsulfanyl-propylamine structure
1208079-05-3 structure
Product Name:3-Trifluoromethylsulfanyl-propylamine
CAS No:1208079-05-3
MF:C4H8F3NS
MW:159.173230171204
CID:2619342
PubChem ID:66219539
Update Time:2025-05-22

3-Trifluoromethylsulfanyl-propylamine Chemical and Physical Properties

Names and Identifiers

    • 3-Trifluoromethylsulfanyl-propylamine
    • EN300-4361984
    • AKOS015563035
    • 3-(trifluoromethylsulfanyl)propan-1-amine
    • 1208079-05-3
    • 3-[(trifluoromethyl)sulfanyl]propan-1-amine
    • Inchi: 1S/C4H8F3NS/c5-4(6,7)9-3-1-2-8/h1-3,8H2
    • InChI Key: IBZNCAXUSLMFJD-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)CCCN

Computed Properties

  • Exact Mass: 159.03295492Da
  • Monoisotopic Mass: 159.03295492Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 72.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 51.3Ų

3-Trifluoromethylsulfanyl-propylamine Pricemore >>

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Additional information on 3-Trifluoromethylsulfanyl-propylamine

3-Trifluoromethylsulfanyl-propylamine: A Comprehensive Overview

3-Trifluoromethylsulfanyl-propylamine, also known by its CAS number 1208079-05-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a trifluoromethylsulfanyl group with a propylamine backbone. The trifluoromethylsulfanyl group, -S-CF₃, is a strong electron-withdrawing substituent, which imparts distinctive electronic and steric properties to the molecule. This makes 3-Trifluoromethylsulfanyl-propylamine an intriguing subject for both fundamental and applied research.

The synthesis of 3-Trifluoromethylsulfanyl-propylamine typically involves multi-step reactions, often starting from simpler precursors like thiourea or thioamide derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the sulfanyl group. These methods not only enhance the yield but also improve the purity of the final product, making them highly suitable for large-scale production.

In terms of applications, 3-Trifluoromethylsulfanyl-propylamine has found utility in various industries. One of its most promising uses is in the development of advanced materials. The compound's ability to act as a stabilizing agent in polymer matrices has led to its incorporation into high-performance polymers used in aerospace and automotive industries. Additionally, its role as a precursor in the synthesis of bioactive molecules has made it a valuable asset in drug discovery programs.

Recent studies have highlighted the potential of 3-Trifluoromethylsulfanyl-propylamine in enhancing the efficiency of lithium-ion batteries. By incorporating this compound into electrode materials, researchers have observed improved charge-discharge cycles and higher energy densities. This breakthrough underscores the importance of understanding the electronic properties of such compounds and their applicability in energy storage systems.

The electronic properties of 3-Trifluoromethylsulfanyl-propylamine are particularly noteworthy. The trifluoromethylsulfanyl group introduces significant electron-withdrawing effects, which influence the compound's reactivity and stability. Computational studies using density functional theory (DFT) have provided deeper insights into these properties, revealing potential applications in semiconducting materials and optoelectronic devices.

In conclusion, 3-Trifluoromethylsulfanyl-propylamine, with its unique structure and versatile properties, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from materials science to pharmaceutical development, making it an essential compound for both academic and industrial pursuits. As research progresses, new discoveries are expected to further expand its utility and impact on modern technology.

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